3-(2-fluorophenyl)benzo[f]quinoline-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of fluorine-bearing quinoline derivatives involves cyclocondensation reactions, as seen in the efficient synthesis of novel quinoline-4-carboxylic acids, which exhibit moderate to high activity against Aspergillus fungi (Makki, Bakhotmah, & Abdel-Rahman, 2012). Such methods typically utilize fluorophenyl glyoxylic acid and benzoyle asetanilides in boiling DMF, showcasing the role of fluorine in the structural modification of quinoline derivatives for enhanced activity.
Molecular Structure Analysis
The molecular structure of fluorinated quinoline derivatives reveals complex interactions that contribute to their reactivity and function. For instance, the crystal structure analysis of a related compound, 4-(4-fluorophenyl)-2-oxo-1,2,5,6-tetrahydrobenzo[h]quinoline-3-carbonitrile, demonstrates significant intermolecular interactions and a disordered arrangement in the quinoline ring system (Zhang, Ding, Yan, Rong, & Xu, 2009). These structural insights are crucial for understanding the chemical behavior and potential applications of these compounds.
Chemical Reactions and Properties
Fluorinated quinolines undergo various chemical reactions, including cycloadditions, substitutions, and ring-closure reactions, to yield a wide range of derivatives with distinct chemical properties. For example, the synthesis of benzo[f]quinoline derivatives through three-component condensation of tetronic acid with naphthalen-2-amine and formaldehyde offers a pathway to new compounds with high selectivity (Kadutskii, Kozlov, & Pashkovskii, 2009). These reactions highlight the versatility and reactivity of fluorinated quinolines in synthetic chemistry.
Future Directions
properties
IUPAC Name |
3-(2-fluorophenyl)benzo[f]quinoline-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12FNO2/c21-16-8-4-3-7-14(16)18-11-15(20(23)24)19-13-6-2-1-5-12(13)9-10-17(19)22-18/h1-11H,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQMCQPQNKWTSCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=C2C(=CC(=N3)C4=CC=CC=C4F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Fluorophenyl)benzo[f]quinoline-1-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.